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Compound of Interest

Compound Name: 5-O-Methylnaringenin

Cat. No.: B122524 Get Quote

These application notes provide detailed protocols for the development of analytical standards

for 5-O-Methylnaringenin, a derivative of the naturally occurring flavonoid, naringenin. This

document is intended for researchers, scientists, and professionals involved in drug

development and natural product analysis.

Introduction
5-O-Methylnaringenin is a methylated flavanone that has garnered interest for its potential

biological activities. As a derivative of naringenin, it is crucial to establish robust analytical

methods to ensure the quality, purity, and potency of this compound for research and

development purposes. These notes provide comprehensive protocols for the analysis of 5-O-
Methylnaringenin using High-Performance Liquid Chromatography with Ultraviolet detection

(HPLC-UV) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry

(UPLC-MS/MS). Additionally, information on its physicochemical properties and potential

signaling pathways, largely inferred from its parent compound naringenin, is presented.

Physicochemical and Analytical Data
A summary of the key physicochemical and analytical parameters for 5-O-Methylnaringenin is

provided below. Data for the parent compound, naringenin, is also included for comparative

purposes.

Table 1: Physicochemical Properties
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Property 5-O-Methylnaringenin Naringenin

Molecular Formula C₁₆H₁₄O₅[1][2] C₁₅H₁₂O₅[3]

Molecular Weight 286.28 g/mol [1][2] 272.26 g/mol [3]

CAS Number 61775-19-7[2] 67604-48-2[3]

Appearance
Expected to be a crystalline

solid
Crystalline solid[3]

Solubility

Soluble in organic solvents like

ethanol, DMSO, and DMF.

Sparingly soluble in aqueous

buffers.[3]

Soluble in methanol,

isopropanol, ethyl acetate;

sparingly soluble in water.[4][5]

Table 2: Chromatographic and Mass Spectrometric Data

Parameter 5-O-Methylnaringenin Naringenin

HPLC Retention Time
To be determined based on the

provided protocol.
Varies based on method.

UPLC-MS/MS Precursor Ion

([M+H]⁺)
m/z 287.0914[1] m/z 273

UPLC-MS/MS Product Ions

(from [M+H]⁺)

167.0344, 152.0109,

124.0159, 119.0495,

91.0551[1]

To be determined based on

fragmentation of naringenin.

UV max (in Methanol) To be determined. 289 nm

Experimental Protocols
High-Performance Liquid Chromatography (HPLC-UV)
Method
This protocol describes a method for the routine analysis and quantification of 5-O-
Methylnaringenin.
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Workflow for HPLC-UV Analysis of 5-O-Methylnaringenin

Sample & Standard Preparation

HPLC Analysis Data AnalysisPrepare 5-O-Methylnaringenin
Stock Solution (1 mg/mL in Methanol)

Prepare Working Standards
(0.1 - 100 µg/mL in Mobile Phase)

Inject 10 µL of
Standard/Sample

Prepare Sample Solution
(Dissolve in Mobile Phase)

Isocratic Separation on C18 Column UV Detection at 288 nm Generate Calibration Curve
(Peak Area vs. Concentration)

Quantify 5-O-Methylnaringenin
in Sample

Click to download full resolution via product page

Caption: Workflow for the HPLC-UV analysis of 5-O-Methylnaringenin.

3.1.1. Materials and Reagents

5-O-Methylnaringenin reference standard

HPLC grade methanol

HPLC grade acetonitrile

HPLC grade water

Formic acid, analytical grade

0.22 µm syringe filters

3.1.2. Instrumentation

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

3.1.3. Chromatographic Conditions
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Mobile Phase: Acetonitrile:Water with 0.1% Formic Acid (60:40, v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Injection Volume: 10 µL

Detection Wavelength: 288 nm (based on naringenin, to be optimized)

3.1.4. Standard Preparation

Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 5-O-Methylnaringenin in

10 mL of methanol.

Working Standards: Prepare a series of working standards by diluting the stock solution with

the mobile phase to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL.

3.1.5. Sample Preparation

Accurately weigh and dissolve the sample containing 5-O-Methylnaringenin in the mobile

phase to obtain a concentration within the calibration range.

Filter the solution through a 0.22 µm syringe filter before injection.

3.1.6. Method Validation Parameters

Table 3: HPLC-UV Method Validation Parameters
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Parameter Acceptance Criteria

Linearity (r²) ≥ 0.999

Accuracy (% Recovery) 98 - 102%

Precision (% RSD) ≤ 2%

Limit of Detection (LOD) To be determined (Signal-to-Noise ratio of 3:1)

Limit of Quantification (LOQ) To be determined (Signal-to-Noise ratio of 10:1)

Specificity
No interfering peaks at the retention time of the

analyte.

Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS) Method
This protocol provides a highly sensitive and selective method for the identification and

quantification of 5-O-Methylnaringenin.

Workflow for UPLC-MS/MS Analysis of 5-O-Methylnaringenin
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Sample & Standard Preparation

UPLC-MS/MS Analysis Data AnalysisPrepare 5-O-Methylnaringenin
Stock Solution (1 mg/mL in Methanol)

Prepare Working Standards
(1 - 1000 ng/mL in Mobile Phase)

Inject 2 µL of
Standard/Sample

Prepare Sample Solution
(Dissolve in Mobile Phase)

Gradient Separation on C18 Column Electrospray Ionization (ESI+) MRM Detection Generate Calibration Curve
(Peak Area Ratio vs. Concentration)

Quantify 5-O-Methylnaringenin
in Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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